3-Ethyl-4-fluorobenzonitrile
Overview
Description
3-Ethyl-4-fluorobenzonitrile is a chemical compound with the molecular formula C9H8FN . It has an average mass of 149.165 Da and a monoisotopic mass of 149.064072 Da . It is commonly used in the laboratory for various purposes .
Molecular Structure Analysis
The molecular structure of 3-Ethyl-4-fluorobenzonitrile consists of 9 carbon atoms, 8 hydrogen atoms, and 1 fluorine atom . The structure can be represented by the SMILES notation: CCC1=CC(C#N)=CC=C1F .Physical And Chemical Properties Analysis
3-Ethyl-4-fluorobenzonitrile has a density of 1.1±0.1 g/cm3, a boiling point of 219.2±20.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 45.6±3.0 kJ/mol and a flash point of 93.0±12.1 °C . The compound has a molar refractivity of 40.7±0.4 cm3 and a polar surface area of 24 Å2 .Scientific Research Applications
Spectroscopy Research
“3-Ethyl-4-fluorobenzonitrile” and similar compounds have been studied using various spectroscopic techniques . For instance, two-color resonance two-photon ionization (2-color REMPI) and mass-analyzed threshold ionization (MATI) spectroscopy have been used to study the vibrational features of the S1 and D0 states of 2-fluorobenzonitrile and 3-fluorobenzonitrile .
Physicochemical Properties Study
Fluorinated organic compounds like “3-Ethyl-4-fluorobenzonitrile” have superior physicochemical properties compared to general organic compounds due to the strong C-F single bond . These properties make them an interesting subject for scientific research.
Pharmaceutical Intermediates
“3-Ethyl-4-fluorobenzonitrile” is used as an intermediate in the pharmaceutical industry . It can be used in the synthesis of various drugs.
Agricultural Chemicals
This compound also finds application in the production of agricultural chemicals . It can be used in the synthesis of pesticides and other agrochemicals.
Dyes
“3-Ethyl-4-fluorobenzonitrile” can be used in the production of dyes . The presence of the nitrile group makes it a suitable candidate for synthesizing azo dyes and other colorants.
Electronic Materials
This compound is also used in the production of electronic materials . The fluorobenzonitrile group can be used in the synthesis of materials for organic light-emitting diodes (OLEDs) and other electronic devices.
Safety and Hazards
3-Ethyl-4-fluorobenzonitrile is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . Protective measures such as wearing gloves, protective clothing, and eye protection are advised .
Future Directions
properties
IUPAC Name |
3-ethyl-4-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN/c1-2-8-5-7(6-11)3-4-9(8)10/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFLBKVBNVUDWDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10727650 |
Source
|
| Record name | 3-Ethyl-4-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10727650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-4-fluorobenzonitrile | |
CAS RN |
869299-63-8 |
Source
|
| Record name | 3-Ethyl-4-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10727650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[1-(propan-2-yl)-1H-imidazol-2-yl]methyl}-1,4-diazepane](/img/structure/B1443039.png)
![2-Chloro-1-[3-(trifluoromethyl)piperidin-1-yl]ethan-1-one](/img/structure/B1443040.png)
![(5-Methyl-1,2,4-oxadiazol-3-yl)[2-(trifluoromethoxy)phenyl]methanamine hydrochloride](/img/structure/B1443051.png)
![4-[(Pyridin-4-yl)amino]benzoic acid hydrochloride](/img/structure/B1443055.png)
![1-[2-Fluoro-6-(2-methoxyethoxy)phenyl]ethan-1-ol](/img/structure/B1443056.png)
